{2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride

• IUPAC Name: N-(2,5-dimethylphenyl)-1-[6-[N-(2,5-dimethylphenyl)-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine;trichlorovanadium
• InChI: InChI=1S/C25H27N3.3ClH.V/c1-16-10-12-18(3)24(14-16)26-20(5)22-8-7-9-23(28-22)21(6)27-25-15-17(2)11-13-19(25)4;;;;/h7-15H,1-6H3;3*1H;/q;;;;+3/p-3
• InChI Key: NYLFMFDBLHHFJG-UHFFFAOYSA-K
• Canonical SMILES: CC1=CC(=C(C=C1)C)N=C(C)C2=NC(=CC=C2)C(=NC3=C(C=CC(=C3)C)C)C.Cl[V](Cl)Cl
• Molecular Formula: C25H27Cl3N3V
• Molecular Weight: 526.8 g/mol

Description

2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride (VTP) is a vanadium-based compound with a variety of applications in chemical synthesis and scientific research. VTP is a coordination complex of vanadium, pyridine, and chloride. It has unique chemical and physical properties that make it useful in several areas of research.

Scientific Research Applications

{2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has several applications in scientific research. It is used as a catalyst in organic synthesis, in particular for the synthesis of cyclic compounds and heterocycles. {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride is also used as a reagent for the oxidation of organic compounds. It has been used to study the structure and properties of coordination complexes, and to prepare coordination polymers. {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has also been used as a fluorescent probe for the detection of metal ions in biological systems.

Mechanism of Action

{2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride acts as a catalyst in organic synthesis by facilitating the formation of covalent bonds between two organic molecules. It also acts as a reagent for the oxidation of organic compounds. In this role, {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride acts as an oxidant, donating electrons to the organic compound and thus oxidizing it.
Biochemical and Physiological Effects
{2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has not been studied extensively for its biochemical and physiological effects. However, it has been shown to be non-toxic in laboratory experiments. It has also been shown to have no significant effect on the growth of several bacterial species.

Advantages and Limitations for Lab Experiments

The main advantage of {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride is its low cost and ready availability. It is also relatively easy to synthesize and purify. However, {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride is sensitive to light, moisture, and air, so it should be stored and handled with care. It is also important to note that {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride is a strong oxidizing agent and should be used with caution in the laboratory.

Future Directions

There are several possible future directions for the study of {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride. One possibility is to further explore its potential applications in organic synthesis, particularly for the synthesis of complex molecules. Additionally, more research is needed to understand the biochemical and physiological effects of {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride. Finally, further research could be done to explore the potential of {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride as a fluorescent probe for the detection of metal ions in biological systems.

Synthesis Methods

{2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride can be synthesized by the reaction of vanadium(III) chloride and 2,6-bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine (BDP) in aqueous solution. The reaction takes place at room temperature and is catalyzed by a strong acid. The reaction produces a yellow-colored solution of {2,6-Bis[1-(N-2,5-dimethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride, which is then isolated and purified by precipitation. The product can be further purified by recrystallization.